Cas no 61806-18-6 (Butanoic acid, 3,3-bis(dodecylthio)-)

• Product Name: Butanoic acid, 3,3-bis(dodecylthio)-
• CAS No: 61806-18-6
• MF: C₂₈H₅₆O₂S₂
• MW: 488.873046875
• CID: 1629799
• Update Time: 2024-09-12

Butanoic acid, 3,3-bis(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3-bis(dodecylthio)-

• Inchi： 1S/C28H56O2S2/c1-4-6-8-10-12-14-16-18-20-22-24-31-28(3,26-27(29)30)32-25-23-21-19-17-15-13-11-9-7-5-2/h4-26H2,1-3H3,(H,29,30)
• InChI Key： YWPNNFZIGCJMMB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(SCCCCCCCCCCCC)(SCCCCCCCCCCCC)C

Computed Properties

• Exact Mass: 488.37248

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 582.8±40.0 °C(Predicted)
• PSA: 37.3
• pka: 3.91±0.10(Predicted)